Cas no 864926-50-1 (3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 864926-50-1
• MF: C₂₁H₂₁N₃O₅S
• MW: 427.47354388237
• CID: 5805851
• PubChem ID: 4290378
• Update Time: 2025-06-08

3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[(4-cyanobenzoyl)amino]-4,7-dihydro-, 3,6-diethyl ester
• 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• diethyl 2-[(4-cyanobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• diethyl 2-(4-cyanobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• 864926-50-1
• AKOS024604381
• F1298-0230
• 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

• Inchi： 1S/C21H21N3O5S/c1-3-28-20(26)17-15-9-10-24(21(27)29-4-2)12-16(15)30-19(17)23-18(25)14-7-5-13(11-22)6-8-14/h5-8H,3-4,9-10,12H2,1-2H3,(H,23,25)
• InChI Key： ZATWXWYVUKYRIJ-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(OCC)=O)=C(NC(=O)C3=CC=C(C#N)C=C3)SC1=2

Computed Properties

• Exact Mass: 427.12019195g/mol
• Monoisotopic Mass: 427.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 574.8±50.0 °C(Predicted)
• pka: 11.88±0.20(Predicted)

Additional information on 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Introduction to 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS No. 864926-50-1) in Modern Chemical Biology

3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate, identified by the CAS number 864926-50-1, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative combines elements of thiophene and pyridine scaffolds with functional groups such as amides and carboxylates, making it a versatile candidate for further exploration in drug discovery and molecular research.

The compound’s molecular framework is characterized by its thieno[2,3-cpyridine] core, which is a fused system of a thiophene ring and a pyridine ring. This particular arrangement introduces unique electronic and steric properties that can influence its interactions with biological targets. The presence of ethyl substituents at the 3 and 6 positions enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability and cellular uptake. Additionally, the 4-cyanobenzamido moiety at the 2-position introduces a polar and electron-withdrawing group, which may modulate the compound’s binding affinity and selectivity.

The 3,6-dicarboxylate functional groups at the core of the molecule contribute to its acidic nature, allowing for potential interactions with basic residues in proteins or nucleic acids. This feature makes the compound a promising scaffold for designing inhibitors or modulators of enzyme activity. In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The thieno[2,3-cpyridine] scaffold has been explored in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications.

Recent studies have highlighted the potential of 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate as a lead compound for further development. Research published in peer-reviewed journals suggests that this molecule exhibits inhibitory activity against certain kinases and proteases implicated in diseases such as cancer and neurodegeneration. The cyano group in the benzamido moiety has been shown to play a crucial role in stabilizing interactions with target proteins by forming hydrogen bonds or participating in electrostatic interactions.

The diethyl substituents at the 3 and 6 positions not only enhance lipophilicity but also introduce conformational flexibility to the molecule. This flexibility can be exploited to optimize binding kinetics and thermodynamics when interacting with biological targets. Computational studies using molecular modeling techniques have demonstrated that this compound can adopt multiple conformations that may facilitate binding to specific pockets on enzymes or receptors.

In addition to its potential as an inhibitor or modulator of enzyme activity, 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate has also been investigated for its ability to interact with nucleic acids. The presence of electron-withdrawing groups such as the cyano and carboxylate functionalities can influence DNA or RNA binding affinity. Such interactions are particularly relevant in therapeutic strategies targeting nucleic acid-based pathogens or in developing antisense oligonucleotide mimetics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the heterocyclic core. Additionally, protecting group strategies have been employed to prevent unwanted side reactions during synthesis.

From a pharmaceutical perspective, 3,6-diethyl 2-(4-cyanobenzamido)-4H,5H,6H-7H-thieno[2',3'-c]pyridine-3',6'-dicarboxylate (CAS No. 864926-50-1) represents an exciting opportunity for drug development. Its unique structural features offer multiple avenues for optimization through medicinal chemistry approaches. By modifying substituents or exploring analogs, researchers can fine-tune its pharmacological profile to achieve desired therapeutic effects while minimizing off-target interactions.

The compound’s potential extends beyond traditional small-molecule drug applications. It has shown promise as a tool compound for biochemical studies due to its well-defined structure and predictable reactivity. Researchers can utilize this molecule to probe enzyme mechanisms or investigate protein-ligand interactions using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, or surface plasmon resonance (SPR). These studies can provide valuable insights into how small molecules interact with biological systems at a molecular level.

The growing interest in thieno[2',3'-c]pyridine derivatives underscores their importance as pharmacophores in modern drug discovery efforts. These heterocycles exhibit a range of biological activities due to their ability to mimic natural product scaffolds while offering synthetic accessibility through well-established methodologies like Buchwald-Hartwig coupling reactions or Stille couplings.^[1] The structural diversity inherent in these compounds allows researchers to explore novel chemical space with potential therapeutic benefits.

In conclusion, 3 ,6 - di ethyl - 2 - (4 - cyano benz amido ) - 4 H ,5 H ,6 H ,7 H - thien o [ 2 ' ,3 ' - c ] py rid ine - 3 ' ,6 ' - dicarbox ylate ( C A S N o .864926-50-1 ) is a structurally complex yet promising compound with significant potential in chemical biology research . Its unique scaffold combines elements from thiophene , py rid ine , am ide , an d car box ylate functional groups , making it an attractive candidate for further exploration . With ongoing research into its biological activities an d synthetic possibilities, this molecule is poised to contribute substantially t o advancements i n medicinal chemistry an d therapeutic development .